Cas no 85409-84-3 (8-methylnonyl phenylmethyl phthalate)
85409-84-3 structure
Product Name:8-methylnonyl phenylmethyl phthalate
CAS No:85409-84-3
MF:C25H32O4
MW:396.519187927246
CID:990443
PubChem ID:3020703
Update Time:2025-04-20
8-methylnonyl phenylmethyl phthalate Chemical and Physical Properties
Names and Identifiers
-
- 8-methylnonyl phenylmethyl phthalate
- 2-O-benzyl 1-O-(8-methylnonyl) benzene-1,2-dicarboxylate
- LDZ85Q395H
- 1,2-Benzenedicarboxylic acid, 1-(8-methylnonyl) 2-(phenylmethyl) ester
- 1,2-Benzenedicarboxylic acid, 8-methylnonyl phenylmethyl ester
- EINECS 287-156-5
- SCHEMBL158587
- Isodecyl alcohol, benzyl phthalate
- 1-(8-Methylnonyl) 2-(phenylmethyl) 1,2-benzenedicarboxylate
- DTXSID80234629
- NS00038930
- 85409-84-3
- JEDQSFKWKKVGLW-UHFFFAOYSA-N
-
- Inchi: 1S/C25H32O4/c1-20(2)13-7-4-3-5-12-18-28-24(26)22-16-10-11-17-23(22)25(27)29-19-21-14-8-6-9-15-21/h6,8-11,14-17,20H,3-5,7,12-13,18-19H2,1-2H3
- InChI Key: JEDQSFKWKKVGLW-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OCC1C=CC=CC=1)=O)CCCCCCCC(C)C
Computed Properties
- Exact Mass: 396.23006
- Monoisotopic Mass: 396.23006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 14
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 52.6
Experimental Properties
- Density: 1.057
- Boiling Point: 482.1°C at 760 mmHg
- Flash Point: 231.7°C
- Refractive Index: 1.53
8-methylnonyl phenylmethyl phthalate Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
85409-84-3 (8-methylnonyl phenylmethyl phthalate) Related Products
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- 84-77-5(Didecyl Phthalate (~90%))
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- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 94-46-2(Isopentyl benzoate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 85-68-7(Benzyl butyl phthalate)
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